Cas no 670261-49-1 (Ethyl 3-benzyl-4-methyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 3-benzyl-4-methyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 670261-49-1
• MF: C₁₄H₁₅NO₂S₂
• MW: 293.4044
• MDL: MFCD03670863
• CID: 5095077
• Update Time: 2026-03-02

Ethyl 3-benzyl-4-methyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-4-methyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester
• Ethyl 3-benzyl-4-methyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• ethyl 3-benzyl-4-methyl-2-sulfanylidene-1,3-thiazole-5-carboxylate
• MLS000332312
• HMS2779K08
• STL337080
• SMR000434947
• ethyl 3-benzyl-4-methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate

• MDL： MFCD03670863
• Inchi： 1S/C14H15NO2S2/c1-3-17-13(16)12-10(2)15(14(18)19-12)9-11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3
• InChI Key： HDJWQALKIJESLW-UHFFFAOYSA-N
• SMILES： S1C(N(C(C([H])([H])[H])=C1C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 400
• XLogP3: 3.3
• Topological Polar Surface Area: 86.9

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 417.9±55.0 °C at 760 mmHg
• Flash Point: 206.5±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 3-benzyl-4-methyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)